Cas no 297768-98-0 (1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone)

1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone structure
297768-98-0 structure
Product Name:1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone
CAS No:297768-98-0
MF:C11H10N2O2
MW:202.209302425385
CID:1110479
PubChem ID:11287135
Update Time:2025-04-20

1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone
    • 1-(3-acetylimidazo[1,2-a]pyridin-2-yl)ethanone
    • 1,1'-(Imidazo[1,2-a]pyridine-2,3-diyl)di(ethan-1-one)
    • DTXSID90461222
    • 2,3-Diacetylimidazo[1,2-a]pyridine
    • ethanone,1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-
    • 297768-98-0
    • 1,1'-(imidazo[1,2-a]pyridine-2,3-diyl)diethanone
    • 1-{2-acetylimidazo[1,2-a]pyridin-3-yl}ethan-1-one
    • Inchi: 1S/C11H10N2O2/c1-7(14)10-11(8(2)15)13-6-4-3-5-9(13)12-10/h3-6H,1-2H3
    • InChI Key: ZIZYVMGVSSWTKR-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=C(C(C)=O)N=C2C=CC=CN12

Computed Properties

  • Exact Mass: 202.074227566g/mol
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.4Ų
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